Cas no 13224-79-8 (2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine)

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine is a specialized aromatic amine compound featuring multiple amino functional groups and a sulfonyl linker. Its unique structure makes it valuable as an intermediate in the synthesis of high-performance polymers, dyes, and pharmaceutical agents. The presence of multiple reactive amino groups allows for versatile chemical modifications, enabling applications in crosslinking reactions and the development of advanced materials. The sulfonyl bridge enhances thermal and chemical stability, making it suitable for demanding industrial processes. This compound is particularly useful in polyimide and azo dye production, where its controlled reactivity and structural integrity contribute to improved material properties. Proper handling is required due to its potential sensitivity to oxidation.
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine structure
13224-79-8 structure
Product Name:2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
CAS No:13224-79-8
MF:C12H14N4O2S
MW:278.330160617828
CID:190292
PubChem ID:257659
Update Time:2025-10-23

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Sulfonylbis(benzene-1,2-diamine)
    • 1,2-Benzenediamine,4,4'-sulfonylbis-
    • 2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
    • 1,2-diamino-4-(3,4-diaminophenyl)sulfonylbenzene
    • 3,3',4,4'-tetraaminodiphenyl sulfone
    • 3,3',4,4'-tetraminodiphenylsulfone
    • 4,4'-sulfonyldibenzene-1,2-diamine
    • AC1L5X95
    • AC1Q6TT3
    • bis(3,4-diaminophenyl)sulf
    • bis-(3,4-diamino-phenyl)-sulfone
    • CTK4B7819
    • N,N'-[4,4'-sulfinylbis(benzene-1,2-diamine)]
    • NSC86043
    • Oprea1_287497
    • STOCK4S-31795
    • SureCN636445
    • 4-(3,4-diaminophenyl)sulfonylbenzene-1,2-diamine
    • JKETWUADWJKEKN-UHFFFAOYSA-N
    • Cambridge id 5180142
    • 3743AD
    • STK503741
    • 3,3',4,4'-tetraminodiphenyl sulfone
    • 3,3',4,4'-Tet
    • SR-01000391088-1
    • BS-52960
    • FT-0679192
    • 3,3',4,4'-Tetraaminodiphenylsulfone
    • BB 0260828
    • J-006149
    • NSC-86043
    • AKOS000601248
    • 13224-79-8
    • CS-0111306
    • 1,2-Benzenediamine, 4,4'-sulfonylbis-
    • SR-01000391088
    • SCHEMBL636445
    • DTXSID00292842
    • 4,4'-Sulfonyldi(benzene-1,2-diamine)
    • YSCK0149
    • E76027
    • 4-(3,4-diaminobenzenesulfonyl)benzene-1,2-diamine
    • MDL： MFCD00437381
    • Inchi： 1S/C12H14N4O2S/c13-9-3-1-7(5-11(9)15)19(17,18)8-2-4-10(14)12(16)6-8/h1-6H,13-16H2
    • InChI Key： JKETWUADWJKEKN-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=C(C=1)N)N)(C1C=CC(=C(C=1)N)N)(=O)=O

Computed Properties

  • Exact Mass: 278.08392
  • Monoisotopic Mass: 278.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147
  • XLogP3: 0

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 631.1±55.0 °C at 760 mmHg
  • Flash Point: 335.5±31.5 °C
  • Refractive Index: 1.731
  • PSA: 138.22
  • LogP: 4.25380
  • Vapor Pressure: No data available

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Security Information

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A856225-25g
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95%
25g
 ￥22,000.00 2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A856225-1g
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95%
1g
 ￥2,000.00 2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A856225-5g
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95%
5g
 ￥6,500.00 2022-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IH253-200mg
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95+%
200mg
 359.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IH253-1g
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95+%
1g
 1440.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IH253-50mg
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95+%
50mg
 181.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IH253-5g
2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
 13224-79-8 95+%
5g
 6055.0CNY 2021-07-14
Ambeed
A944432-100mg
4,4'-Sulfonylbis(benzene-1,2-diamine)
 13224-79-8 95%
100mg
 $23.0 2025-02-20
Ambeed
A944432-250mg
4,4'-Sulfonylbis(benzene-1,2-diamine)
 13224-79-8 95%
250mg
 $29.0 2025-02-20
Ambeed
A944432-1g
4,4'-Sulfonylbis(benzene-1,2-diamine)
 13224-79-8 95%
1g
 $115.0 2025-02-20

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13224-79-8)2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
Order Number:A930454
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:01
Price ($):568.0
Email:sales@amadischem.com

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Related Literature

Related Categories

13224-79-8 (2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13224-79-8)2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
A930454
Purity:99%
Quantity:5g
Price ($):568.0
Email